2-Methyl-3-(methylthio)butanoic acid

• Molecular Formula: C6H12O2S
• Molecular Weight: 148.23 g/mol
• IUPAC Name: 2-methyl-3-methylsulfanylbutanoic acid
• InChI: InChI=1S/C6H12O2S/c1-4(6(7)8)5(2)9-3/h4-5H,1-3H3,(H,7,8)
• InChI Key: GRLLZAQRDYZOHG-UHFFFAOYSA-N
• Canonical SMILES: CC(C(C)SC)C(=O)O

Description

2-Methyl-3-(methylthio)butanoic acid is a specialized chemical compound offered for research and development purposes. This product is strictly For Research Use Only and is not intended for diagnostic or therapeutic applications in humans or animals. Compounds within this chemical family, such as various butanoic acid derivatives, are of significant interest in scientific studies. Research into similar structures has shown potential in areas such as antimicrobial activity, where they can disrupt bacterial membrane integrity and induce oxidative stress . Furthermore, analogs like 2-hydroxy-4-(methylthio)butanoic acid (HMTBA) are widely used as nutritional supplements in animal feed and are studied for their role in treating certain metabolic conditions . The methylthio group present in the structure is a key functional moiety that often contributes to the biological activity and metabolic pathways of such molecules, making them valuable for investigating new biochemical processes . Researchers can utilize this compound as a building block for synthesizing more complex molecules, as a standard in analytical chemistry, or for probing its mechanisms of action in various biological systems. Please note: The specific properties, applications, and mechanisms of action for 2-Methyl-3-(methylthio)butanoic acid require further characterization by the researcher. The information provided here is based on the profiles of structurally related compounds.

Comparison with Similar Compounds

Key Observations:

Substituent Effects on Reactivity: Sulfur vs. Oxygen: The methylthio group in 2-hydroxy-4-(methylthio)butanoic acid (C4) and the hypothetical target compound (C3) may enhance nucleophilic reactivity compared to hydroxy or oxo groups. Sulfur's larger atomic radius and lower electronegativity could alter hydrogen bonding and solubility . Positional Isomerism: The placement of substituents significantly impacts functionality. For example, 3-methyl-2-oxobutanoic acid (oxo at C2, methyl at C3) participates in cyclization reactions for heterocyclic synthesis , whereas 3-hydroxy-2-methylbutanoic acid (hydroxy at C3) is a chiral intermediate in metabolic pathways .

Applications: Industrial Use: Compounds like 2-hydroxy-4-(methylthio)butanoic acid are integrated into chemical transport systems and industrial databases , while 2-hydroxyisobutyric acid is regulated for safe handling . Research Use: 3-Methyl-2-oxobutanoic acid and 3-hydroxy-2-methylbutanoic acid serve as precursors in pharmaceutical and biochemical studies .

Q & A

Basic Research Questions

Q. What synthetic methodologies are recommended for 2-Methyl-3-(methylthio)butanoic acid to ensure high yield and purity?

• Methodological Answer : Synthesis can be optimized via thiol-ene reactions or nucleophilic substitution using 3-mercapto-2-methylbutanoic acid and methyl iodide. Purification often involves acid-base extraction followed by recrystallization or column chromatography. For structurally similar thioether-containing acids, protocols involving moisture-sensitive intermediates require inert atmospheres (e.g., nitrogen) to prevent oxidation .

Q. Which analytical techniques are most effective for structural confirmation of 2-Methyl-3-(methylthio)butanoic acid?

• Methodological Answer : Nuclear Magnetic Resonance (NMR) spectroscopy is critical for verifying the methylthio group and branching pattern. Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC) with UV detection can assess purity. For related compounds, derivatization (e.g., methyl ester formation) enhances volatility for GC analysis .

Q. How should researchers handle and store 2-Methyl-3-(methylthio)butanoic acid to maintain stability?

• Methodological Answer : Store under inert conditions (argon or nitrogen) at –20°C to prevent oxidation of the methylthio group. Moisture-sensitive analogs require desiccants and anhydrous solvents during handling. Stability assays under varying humidity and temperature can identify degradation thresholds .

Advanced Research Questions

Q. How can contradictions in reported physical-chemical properties (e.g., solubility, melting point) of 2-Methyl-3-(methylthio)butanoic acid be resolved?

• Methodological Answer : Perform comparative studies using standardized protocols. For example, measure melting points via differential scanning calorimetry (DSC) and solubility in buffered solutions (pH 2–9) using nephelometry. Cross-validate results with computational models (e.g., COSMO-RS) to account for experimental variability .

Q. What strategies enable quantification of 2-Methyl-3-(methylthio)butanoic acid in complex biological matrices like microbial cultures?

• Methodological Answer : Use liquid-liquid extraction (LLE) at basic pH to isolate the acid from esters or lipids, followed by derivatization (e.g., pentafluorobenzyl ester) for enhanced GC-MS sensitivity. Internal standards (e.g., deuterated analogs) correct for matrix effects .

Q. How can the metabolic pathways of 2-Methyl-3-(methylthio)butanoic acid in eukaryotic systems be elucidated?

• Methodological Answer : Employ isotope-labeled (e.g., ¹³C or ²H) analogs for tracer studies. Combine LC-MS/MS with enzymatic assays to identify intermediates. Database tools like BKMS_METABOLIC predict degradation routes, which can be validated via knockout cell lines .

Q. What experimental designs mitigate interference from sulfur-containing analogs during analysis of 2-Methyl-3-(methylthio)butanoic acid?

• Methodological Answer : Optimize chromatographic separation using polar stationary phases (e.g., HILIC) or tandem MS with selective reaction monitoring (SRM). Pre-treatment with oxidizing agents (e.g., H₂O₂) distinguishes methylthio groups from other sulfur moieties .